Cas no 2228268-52-6 (4-1-(aminomethyl)-3-hydroxycyclobutylbenzene-1,3-diol)

• Product Name: 4-1-(aminomethyl)-3-hydroxycyclobutylbenzene-1,3-diol
• CAS No: 2228268-52-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6170283
• PubChem ID: 165688113
• Update Time: 2025-06-03

4-1-(aminomethyl)-3-hydroxycyclobutylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)-3-hydroxycyclobutylbenzene-1,3-diol
• 2228268-52-6
• 4-[1-(aminomethyl)-3-hydroxycyclobutyl]benzene-1,3-diol
• EN300-1764805

• Inchi： 1S/C11H15NO3/c12-6-11(4-8(14)5-11)9-2-1-7(13)3-10(9)15/h1-3,8,13-15H,4-6,12H2
• InChI Key： NNROWAMTHXRTRR-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(=CC=2O)O)(CN)C1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.7Ų

Additional information on 4-1-(aminomethyl)-3-hydroxycyclobutylbenzene-1,3-diol

4-1-(Aminomethyl)-3-Hydroxycyclobutylbenzene-1,3-Diol: A Comprehensive Overview

The compound 4-1-(aminomethyl)-3-hydroxycyclobutylbenzene-1,3-diol, identified by the CAS number 2228268-52-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzene ring with hydroxyl and aminomethyl groups attached to a cyclobutane ring. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The synthesis of 4-1-(aminomethyl)-3-hydroxycyclobutylbenzene-1,3-diol involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various methodologies, including Suzuki coupling and Stille coupling reactions, to achieve high yields of this compound. The incorporation of the cyclobutane ring introduces unique electronic and steric properties, which are critical for its functionality in biological systems.

Recent advancements in computational chemistry have enabled scientists to predict the pharmacokinetic properties of 4-1-(aminomethyl)-3-hydroxycyclobutylbenzene-1,3-diol. Molecular docking studies suggest that this compound has potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a promising candidate for drug development targeting central nervous system disorders.

In addition to its pharmacological applications, this compound has shown potential in the field of materials science. Its rigid cyclobutane structure contributes to its mechanical stability, making it a viable option for use in advanced polymers and nanomaterials. Researchers are exploring its use as a building block for self-healing materials and high-performance composites.

The environmental impact of 4-1-(aminomethyl)-3-hydroxycyclobutylbenzene-1,3-diol has also been a topic of recent research. Studies indicate that it degrades under specific environmental conditions, reducing its persistence in ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, the compound 4-1-(aminomethyl)-3-hydroxycyclobutylbenzene-1,3-diol represents a significant advancement in organic chemistry. Its versatile structure and promising applications across multiple fields underscore the importance of continued research into its properties and potential uses. As new findings emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.